Cas no 723286-98-4 (2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole)

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and a trifluoromethyl substituent on a 1,3,4-oxadiazole ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the introduction of trifluoromethylated heterocycles. The chloromethyl group enables further functionalization through nucleophilic substitution, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its applications include agrochemical and pharmaceutical research, where such motifs are sought after for their bioactivity and metabolic resistance. The compound’s well-defined reactivity profile and structural versatility make it a useful building block for specialized chemical transformations.

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole structure

723286-98-4 structure

Product Name:2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole

CAS No:723286-98-4

MF:C₄H₂ClF₃N₂O

MW:186.519690036774

MDL:MFCD09699166

CID:835430

PubChem ID:10442445

Update Time:2025-06-09

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
- 5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole
- 2-CHLOROMETHYL-5-TRIFLUOROMETHYL-[1,3,4]OXADIAZOLE
- 2-Chloromethyl-5-trifluoromethyl--1-3-4-oxadiazole
- 5-(CHLOROMETHYL)-2-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE
- 5-(Trifluoromethyl)-
- SY002324
- 2-Chloromethyl-5-trifluoromethyl-1,3,4-oxadiazole
- 1,3,4-oxadiazole, 2-(chloromethyl)-5-(trifluoromethyl)-
- EN300-101381
- 5-trifluoromethyl-2-chloromethyl-1,3,4-oxadiazole
- A15773
- AKOS003678499
- 5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole (>90%)
- BCP21754
- FT-0651553
- SCHEMBL725711
- AMY8801
- FA-0235
- PB32733
- DTXSID80439930
- V6DUF779AK
- J-516314
- 2-(chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole;5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole
- CS-M0690
- F8889-6029
- 723286-98-4
- 2-chloromethyl-5-trifluoromethyl-1,3,4-oxadia-zole
- MFCD09699166
- 2-(Chloromethyl)-5-(trifluromethyl)-1,3,4-oxadiazole
- DB-018476
- MDL： MFCD09699166
- Inchi： 1S/C4H2ClF3N2O/c5-1-2-9-10-3(11-2)4(6,7)8/h1H2
- InChI Key： GPXSXZGMVOSWMN-UHFFFAOYSA-N
- SMILES： ClCC1=NN=C(C(F)(F)F)O1

Computed Properties

Exact Mass: 185.98100
Monoisotopic Mass: 185.9807749 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 186.52
XLogP3: 1.1
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Color/Form: No data available
Density: 1.6
Melting Point: No data available
Boiling Point: 144.323 ℃ at 760 mmHg
Flash Point: 41.1℃
Refractive Index: 1.4
PSA: 38.92000
LogP: 1.82720

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store long-term at 2-8°C

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	FG902-1g	2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	97%	1g	￥217.0	2022-02-28
Alichem	A449039074-5g	2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	95%	5g	$270.00	2023-09-01
Alichem	A449039074-10g	2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	95%	10g	$508.25	2023-09-01
Alichem	A449039074-25g	2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	95%	25g	$727.65	2023-09-01
TRC	T791210-1g	5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole	723286-98-4		1g	$ 164.00	2023-09-05
TRC	T791210-10g	5-(Trifluoromethyl)-2-(chloromethyl)-1,3,4-oxadiazole	723286-98-4		10g	$ 1273.00	2023-09-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD73673-100mg	5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	98+%	100mg	￥162	2021-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD73673-250mg	5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	98+%	250mg	￥268	2021-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD73673-1g	5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	98%	1g	￥168.0	2024-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY002324-1g	5-(Chloromethyl)-2-(trifluoromethyl)-1,3,4-oxadiazole	723286-98-4	≥95%	1g	¥149.00	2025-04-13

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Production Method

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:723286-98-4)2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole

Order Number:A15773

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):296.0

Email:sales@amadischem.com

Product Official Link

2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

723286-98-4 (2-(Chloromethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole) Related Products

Recommended suppliers